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Compound of Interest

Compound Name: Ro 25-6981 hydrochloride

Cat. No.: B1680675

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of stock solutions
of Ro 25-6981 hydrochloride, a potent and selective antagonist for NMDA receptors
containing the GIuN2B subunit. Accurate preparation of stock solutions is critical for ensuring
the reliability and reproducibility of experimental results.

Chemical and Physical Properties

Ro 25-6981 hydrochloride is a white powder. Key properties are summarized in the table
below for easy reference.
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Property

Data

Reference

Molecular Formula

C22H29NO2 - HCI

375.93 g/mol (anhydrous

Molecular Weight )

basis)
CAS Number 919289-58-0 [1]
Solubility in DMSO >20 mg/mL

Solubility in Water

=5 mg/mL; may require gentle
warming to achieve a clear

solution.

Storage (Solid)

Store at room temperature in a

desiccated environment.

Storage (Solutions)

Store at -20°C forup to 1
month or -80°C for up to 6
months.

[2](3]

Experimental Protocols

Materials and Equipment
Ro 25-6981 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile deionized or Milli-Q water

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Sterile microcentrifuge tubes or vials for aliquoting

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Safety Precautions

» Ro 25-6981 hydrochloride may cause skin and serious eye irritation, as well as respiratory
irritation.[1]

e Always handle the compound in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, during handling and
preparation.

Stock Solution Preparation

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /
1000

Calculate the required mass:
o For 1 mL of a 10 mM stock solution:

o Mass (mg) =10 mM x 1 mL x 375.93 g/mol / 1000 = 3.76 mg

Weigh the compound:

o Carefully weigh out 3.76 mg of Ro 25-6981 hydrochloride powder using an analytical
balance.

Dissolve the compound:
o Add the weighed powder to a sterile vial.

o Add 1 mL of anhydrous DMSO to the vial.

Ensure complete dissolution:

o Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. The
solution should be clear.
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o Storage:
o For immediate use, the solution can be kept at room temperature.

o For long-term storage, it is recommended to create single-use aliquots to avoid repeated
freeze-thaw cycles.[2][3] Store the aliquots at -20°C for up to one month or at -80°C for up
to six months.[2][3]

Note: Solubility in aqueous solutions is lower than in DMSO. Gentle warming may be required.

[4]

Calculate the required mass:

o For 1 mL of a 1 mM stock solution:

o Mass (mg) =1 mM x 1 mL x 375.93 g/mol / 1000 = 0.376 mg

Weigh the compound:

o Accurately weigh 0.376 mg of Ro 25-6981 hydrochloride powder.

Dissolve the compound:

o Add the powder to a sterile vial.

o Add 1 mL of sterile deionized water.

Ensure complete dissolution:

o Vortex the solution. If the compound does not fully dissolve, warm the solution gently (e.g.,
in a 37°C water bath) until it becomes clear.

Storage:
o Itis highly recommended to prepare aqueous solutions fresh on the day of use.[4]

o If storage is necessary, aliquot the solution and store at -20°C for short-term use, though
stability may be reduced compared to DMSO stocks.
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Visualizations

The following diagrams illustrate the logical workflow for preparing stock solutions and the
signaling pathway context of Ro 25-6981.
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Preparation

Start: Obtain Ro 25-6981 HCI Powder
1. Weigh Compound
2. Add Solvent (DMSO or Water)

3. Vortex to Dissolve

4. Check for Complete Dissolution

Storage

Gentle Warming (if needed for aqueous solution) 5. Aliquot Solution

6. Store at -20°C or -80°C

Ready for Experimental Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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